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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzonitrile

Cat. No.: B070766

Technical Guide to the Safety of 2-Amino-4,6-
difluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals.
The toxicological properties of 2-Amino-4,6-difluorobenzonitrile have not been fully
investigated.[1] All handling and experimental procedures should be conducted with caution by
trained personnel, adhering to established laboratory safety protocols.

Chemical Identification

This section provides key identifiers for 2-Amino-4,6-difluorobenzonitrile.
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Identifier Value

IUPAC Name 2-amino-4,6-difluorobenzonitrile[2]

CAS Number 190011-84-8[1][2][3]

Molecular Formula C7HaF2N2[2][4]

Molecular Weight 154.12 g/mol [2][4]

Canonical SMILES N#CC1=C(N)C=C(F)C=C1F[2]

InChl Key NLUJKZOGZQXBJIB-UHFFFAOYSA-N[2]

Hazard Identification and GHS Classification

2-Amino-4,6-difluorobenzonitrile is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary hazards are related to acute toxicity and irritation.

GHS Pictogram: GHSO07 (Harmful/Irritant)[2]

Signal Word:Warning[1][2]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

. e H317: May cause an allergic
Skin Sensitization _ _
skin reaction[1]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 N

Irritation irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation[2]

Note: There may be variations in classification between suppliers.

GHS Hazard and Precautionary Statement Flow
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The following diagram illustrates the logical flow from hazard identification to the necessary
precautionary actions.

Hazard Statements Precautionary Statements

H335 P260
>
May cause respiratory irritation Do not breathe dust/fume/gas/mist/vapours/spray

H319 P305+P351+P338
Causes serious eye irritation IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
H317 P280
>
May cause an allergic skin reaction Wear protective gloves/protective clothing/eye protection/face protection
H315 T P301+P310
Causes skin irritation IF SWALLOWED: Immediately call a POISON CENTER/doctor

H302

Harmful if swallowed

Click to download full resolution via product page
Caption: Relationship between Hazard Statements and Precautionary Responses.

Physical and Chemical Properties

Limited experimental data is available for the physical and chemical properties of this
compound. The following table includes available data and predicted values.
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Property Value Source
Physical State Solid, Crystalline Solid [51[6]

Boiling Point 277.3+40.0°C Predicted[5]
Density 1.36 + 0.1 g/cm3 Predicted[5][6]
pKa -0.22 £ 0.10 Predicted[5][6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Amino-4,6-
difluorobenzonitrile are not publicly available. Safety data is typically derived from
standardized assays (e.g., OECD guidelines) for acute toxicity, skin and eye irritation, and
sensitization. However, one supplier explicitly states that the toxicological properties of this
product have not been fully investigated or determined.[1]

Handling, Storage, and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling this compound.

Safe Handling and Storage Workflow

The diagram below outlines the standard workflow for safely managing 2-Amino-4,6-
difluorobenzonitrile in a laboratory setting.
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Handling Protocol

1
:End of Use

Storage Protocol

Keep Container Tightly Closed

Store in a Cool, Dry, Well-Ventilated Place

Incompatible Materials:
- Strong Oxidizing Agents
- Strong Acids and Bases
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Rinse cautiously with water for at least 15 minutes. Rinse mouth.
Remove contact lenses if present and easy to do. Immediately call a POISON CENTER or doctor.
Seek medical attention. Do NOT induce vomiting

Remove to fresh air.
If breathing is difficult, give oxygen.
Seek medical attention.

Wash with generous quantities of running water and non-abrasive soap.
Remove contaminated clothing.
Seek medical attent

ttion.

(P305+P351+P338) (P301+P310, P301+P330+P331)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070766#2-amino-4-6-difluorobenzonitrile-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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